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Compound of Interest

Compound Name: 1-Boc-2-Formylpyrrolidine

Cat. No.: B175060 Get Quote

Essential Safety and Handling Guide for 1-Boc-
2-Formylpyrrolidine
This guide provides crucial safety and logistical information for the handling and disposal of 1-
Boc-2-Formylpyrrolidine. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical Profile:

Property Value

Chemical Name 1-Boc-2-Formylpyrrolidine

CAS Number 69610-41-9, 117625-90-8

Molecular Formula C₁₀H₁₇NO₃

Melting Point 26-32°C[1]

Boiling Point 276.3 ± 33.0 °C at 760 mmHg[1]

Appearance Can be a solid or liquid at room temperature.

Hazard Identification:
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While a specific Safety Data Sheet (SDS) for 1-Boc-2-Formylpyrrolidine was not retrieved,

data for structurally similar compounds suggest the following potential hazards:

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation.[2][3]

It is crucial to handle this compound with care in a well-ventilated area, preferably within a

chemical fume hood.[4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

1-Boc-2-Formylpyrrolidine.
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Protection Type Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield.[4]

Must meet appropriate national

standards. Ensure a snug fit to

prevent any splashes from

reaching the eyes.[5]

Skin and Body Protection
Chemical-resistant lab coat or

gown.

A disposable, polyethylene-

coated polypropylene gown is

recommended.[4] Ensure it is

fully buttoned.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[4]

Inspect gloves for any tears or

perforations before use.

Change gloves frequently,

especially after direct contact

with the chemical.[5]

Respiratory Protection
A NIOSH-approved respirator

may be necessary.

Work in a well-ventilated area,

preferably a chemical fume

hood, to minimize inhalation

exposure.[4] If ventilation is

inadequate, a respirator is

required.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Confirm that a chemical spill kit is available.

Don all required personal protective equipment as outlined in the table above.

Conduct all handling of 1-Boc-2-Formylpyrrolidine within a certified chemical fume hood.

[4]
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Handling:

Avoid direct contact with skin, eyes, and clothing.[4]

If the compound is in solid form, prevent the formation of dust.[4]

Use non-sparking tools to avoid ignition sources.[4]

Keep the container tightly closed when not in use.[6]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[7]

Clean the work area and any equipment used.

Disposal Plan
All waste containing 1-Boc-2-Formylpyrrolidine must be treated as hazardous waste.[8]
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Waste Type Collection and Storage Disposal Method

Contaminated Solids

Place in a clearly labeled,

sealed container designated

for solid hazardous waste. This

includes contaminated gloves,

absorbent materials, and

empty containers.

Dispose of through a licensed

hazardous waste disposal

company. Follow all local,

state, and federal regulations

for hazardous waste disposal.

[7]

Unused Chemical

Store in the original or a

compatible, tightly sealed

container. The container must

be clearly labeled as

hazardous waste.[8]

Arrange for collection by a

certified hazardous waste

disposal service. Do not

attempt to dispose of it down

the drain or in regular trash.[8]

Spill Cleanup Material

Absorb spills with an inert

material such as vermiculite,

sand, or earth.[4] Carefully

collect the absorbed material

and place it in a sealed,

labeled hazardous waste

container.[8]

Dispose of as solid hazardous

waste in accordance with

institutional and regulatory

guidelines.

Experimental Workflow
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Caption: Workflow for the safe handling of 1-Boc-2-Formylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b175060?utm_src=pdf-custom-synthesis
https://www.biosynce.com/pharmaceutical-intermediates/pyrrole/s-1-boc-2-formylpyrrolidine-cas-69610-41-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-pyrrolidine
https://chemical-label.com/en/ghs/print-clp/157007-54-0/r-1-boc-2-methylpyrrolidine
https://www.benchchem.com/pdf/Technical_Guide_Safety_and_Handling_of_S_1_Boc_2_aminomethyl_pyrrolidine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxy_2_pyrrolidone.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0971_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL17475&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_Boc_2_aminomethyl_pyrrolidine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b175060#personal-protective-equipment-for-handling-1-boc-2-formylpyrrolidine
https://www.benchchem.com/product/b175060#personal-protective-equipment-for-handling-1-boc-2-formylpyrrolidine
https://www.benchchem.com/product/b175060#personal-protective-equipment-for-handling-1-boc-2-formylpyrrolidine
https://www.benchchem.com/product/b175060#personal-protective-equipment-for-handling-1-boc-2-formylpyrrolidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b175060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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